Cas no 87001-95-4 (1-[(4-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-[(4-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
• CAS No: 87001-95-4
• MF: C₁₃H₆ClF₅O
• MW: 308.631160259247
• CID: 1858595
• PubChem ID: 186393
• Update Time: 2025-04-21

1-[(4-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenoxy)methyl]-2,3,4,5,6-pentafluorobenzene
• Benzene, 1-((4-chlorophenoxy)methyl)-2,3,4,5,6-pentafluoro-
• 87001-95-4
• DTXSID90236053

• Inchi： 1S/C13H6ClF5O/c14-6-1-3-7(4-2-6)20-5-8-9(15)11(17)13(19)12(18)10(8)16/h1-4H,5H2
• InChI Key： BFJYSTDWMGWNQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Exact Mass: 308.003
• Monoisotopic Mass: 308.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.489
• Boiling Point: 305.9°C at 760 mmHg
• Flash Point: 138.8°C
• Refractive Index: 1.513